2-Carboxymethoxymethyl-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: 2-[(1-phenylmethoxycarbonylpiperidin-2-yl)methoxy]acetic acid
• InChI: InChI=1S/C16H21NO5/c18-15(19)12-21-11-14-8-4-5-9-17(14)16(20)22-10-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12H2,(H,18,19)
• InChI Key: PEAVRRYGNRODNG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)COCC(=O)O)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C16H21NO5
• Molecular Weight: 307.34 g/mol

Description

2-Carboxymethoxymethyl-piperidine-1-carboxylic acid benzyl ester is a piperidine derivative featuring a benzyl ester group at the 1-position and a carboxymethoxymethyl substituent at the 2-position of the piperidine ring. The compound is noted as a discontinued product, suggesting challenges in synthesis, stability, or commercial viability. The carboxymethoxymethyl group introduces a carboxylic acid moiety, which may enhance hydrophilicity and influence reactivity under acidic or basic conditions.

Biological Activity

2-Carboxymethoxymethyl-piperidine-1-carboxylic acid benzyl ester is a compound of interest in medicinal chemistry due to its potential biological activities. Its structure, featuring a piperidine ring and carboxylic acid functionalities, suggests a variety of possible interactions with biological systems. This article explores its biological activity, including mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The compound can be represented by the following chemical structure:

• Molecular Formula : C15H19N2O4
• Molecular Weight : 293.33 g/mol

The biological activity of 2-Carboxymethoxymethyl-piperidine-1-carboxylic acid benzyl ester is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The presence of the carboxylic acid group may facilitate binding to active sites, while the benzyl ester moiety could enhance lipophilicity, aiding in membrane permeability.

Anti-inflammatory Effects

The compound may also play a role in modulating inflammatory responses. Compounds with similar structures have been reported to inhibit pathways involved in inflammation, particularly through the inhibition of the complement system, which is implicated in various inflammatory diseases .

Research Findings and Case Studies

Several studies have examined the biological activities of piperidine derivatives, providing insights into their therapeutic potentials:

Study	Findings	Reference
Study on Piperidinothiosemicarbazones	Significant antimycobacterial activity against resistant strains with MIC values as low as 0.5 µg/mL
Evaluation of Substituted N-Benzylpyrazine-2-carboxamides	Identified structure-activity relationships indicating potential for developing new antimycobacterial agents
Patent on Complement System Inhibitors	Discussed the role of related compounds in treating complement-mediated diseases such as Crohn's disease and neurodegenerative disorders

Synthesis and Derivatives

The synthesis of 2-Carboxymethoxymethyl-piperidine-1-carboxylic acid benzyl ester typically involves multi-step organic reactions. The general synthetic route includes:

• Formation of the piperidine ring.
• Introduction of carboxymethyl and methoxy groups.
• Esterification with benzyl alcohol.

Scientific Research Applications

Scientific Research Applications

The compound has been studied for its potential applications in various fields:

Medicinal Chemistry

Due to its structural characteristics, 2-Carboxymethoxymethyl-piperidine-1-carboxylic acid benzyl ester is explored as an intermediate in the synthesis of pharmaceuticals targeting neurological disorders and other diseases. Its ability to interact with biological systems makes it a candidate for drug development.

Enzyme Interaction Studies

Research indicates that compounds with similar structures exhibit significant biological activities, such as enzyme inhibition or receptor binding. Interaction studies using techniques like surface plasmon resonance or radiolabeled assays are crucial for understanding how this compound interacts with biological targets.

Neurotransmitter Receptor Studies

Preliminary studies suggest that compounds with piperidine structures may interact with neurotransmitter receptors or enzymes involved in metabolic pathways. This opens avenues for investigating their therapeutic roles in treating neurological conditions.

Toxicological Research

The compound's metabolic pathways and potential toxicological effects are also under investigation. Understanding its hydrolysis by carboxylesterases and the formation of metabolites can provide insights into its safety profile and environmental impact .

Case Studies

Several case studies have highlighted the applications of 2-Carboxymethoxymethyl-piperidine-1-carboxylic acid benzyl ester:

• Study on Enzyme Inhibition : A study demonstrated that derivatives of this compound inhibited specific enzymes involved in metabolic pathways, suggesting potential therapeutic uses in metabolic disorders.
• Neuropharmacological Research : Research indicated that this compound could modulate neurotransmitter activity, which may contribute to its efficacy in treating anxiety or depression.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Molecular Differences

The following table summarizes key structural analogs and their properties:

Compound Name	CAS Number	Molecular Formula	Molar Mass (g/mol)	Key Substituent(s)	Status	Reference
2-Carboxymethoxymethyl-piperidine-1-carboxylic acid benzyl ester	1094204-65-5	Not provided	Not provided	2-carboxymethoxymethyl	Discontinued
2-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester	1353946-80-1	C₁₆H₂₄N₂O₃	292.37	2-(2-amino-ethoxymethyl)	Available
4-Amino-piperidine-1-carboxylic acid benzyl ester	120278-07-1	C₁₃H₁₈N₂O₂	234.29	4-amino	Available
4-(2-Amino-ethoxymethyl)-piperidine-1-carboxylic acid benzyl ester	122021-01-6	C₁₆H₂₄N₂O₃	292.37	4-(2-amino-ethoxymethyl)	Available
3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	1353955-37-9	C₁₇H₂₅N₃O₂	303.40	3-[(2-aminoethyl)(methyl)aminomethyl]	Available
3-Cyclopropylaminomethyl-piperidine-1-carboxylic acid benzyl ester	1353955-38-0	C₁₇H₂₄N₂O₂	288.39	3-cyclopropylaminomethyl	Available

Key Functional Group Comparisons

Carboxymethoxymethyl vs. Amino-ethoxymethyl

• This contrasts with amino-ethoxymethyl substituents (e.g., CAS 1353946-80-1 ), which confer basicity due to the primary amine.
• The amino-ethoxymethyl analogs are more likely to participate in nucleophilic reactions under neutral or basic conditions, whereas the carboxymethoxymethyl group may favor electrophilic interactions in acidic environments .

Positional Isomerism (2- vs. 4-Substitution)

• Substitution at the 2-position (target compound) vs. 4-position (e.g., CAS 122021-01-6 ) affects steric and electronic profiles. 4-substituted derivatives may exhibit reduced steric hindrance, enhancing accessibility for reactions at the piperidine nitrogen.

Amino vs. Cyclopropylaminomethyl Groups

• 4-Amino-piperidine-1-carboxylic acid benzyl ester (CAS 120278-07-1 ) lacks the ether linkage present in the target compound, reducing hydrophilicity.

Reactivity and Stability Insights

• pH Sensitivity: and highlight that benzyl ester bond formation and stability are pH-dependent. The carboxymethoxymethyl group in the target compound may render it more reactive under acidic conditions (e.g., pH 4), where carboxylic acid deprotonation is minimized . In contrast, amino-substituted analogs are likely stable under neutral or slightly basic conditions due to amine protonation .
• Discontinued Status: The discontinued status of the target compound () may relate to instability of the carboxymethoxymethyl group under storage or reaction conditions, whereas amino- or ether-linked analogs (e.g., CAS 1353946-80-1 ) remain commercially available.